6-Hydroxyspiro[2.5]octane-5-carbonitrile

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 6-hydroxyspiro[2.5]octane-7-carbonitrile
• InChI: InChI=1S/C9H13NO/c10-6-7-5-9(3-4-9)2-1-8(7)11/h7-8,11H,1-5H2
• InChI Key: AFAPOPYHVDXZQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC2)CC(C1O)C#N

Description

6-Hydroxyspiro[2.5]octane-5-carbonitrile is a bicyclic organic compound characterized by a spirocyclic framework, where two rings share a single atom (spiro carbon). Its structure comprises a hydroxyl group at position 6 and a nitrile moiety at position 5 (Figure 1). Its reactivity is influenced by the electron-withdrawing nitrile group and the hydroxyl group, which may participate in hydrogen bonding or further derivatization .

Comparison with Similar Compounds

Comparison with Similar Compounds

The spirocyclic nitrile family includes structurally analogous compounds with variations in substituents, ring heteroatoms, or functional groups. Below is a detailed comparison based on synthesis, physicochemical properties, and applications:

Structural Analogues

Compound Name	Structural Features	Key Differences from Target Compound	Reference
2-Methoxy-2-phenyl-1-oxa-5-aza-spiro[2.5]octane-5-carbonitrile	Contains methoxy, phenyl, and oxygen/azetidine heteroatoms in the spiro system	Replaces hydroxyl with methoxy; introduces phenyl group
5-Ethyl-5-methyl-1,6-dioxaspiro[2.5]octane-2-carbonitrile	Features two oxygen atoms in the spiro rings and ethyl/methyl substituents	Lacks hydroxyl; includes dioxa ring system
(6S)-5-tert-butoxycarbonyl-5-azaspiro[2.5]octane-6-carboxylic acid	Contains a carboxylic acid and tert-butoxycarbonyl-protected amine	Replaces nitrile with carboxylic acid; chiral center

Physicochemical Properties

• Molecular Weight and Solubility: 6-Hydroxyspiro[2.5]octane-5-carbonitrile: Predicted molecular weight ~181.2 g/mol (based on C₉H₁₁NO₂). Polar due to -OH and -CN groups, likely soluble in polar aprotic solvents (e.g., DMF, DMSO). 2-Methoxy-2-phenyl-1-oxa-5-aza-spiro[2.5]octane-5-carbonitrile: Higher molecular weight (244.29 g/mol) due to phenyl and methoxy groups; reduced solubility in water compared to the target compound .
• Thermal Stability: The hydroxyl group in 6-Hydroxyspiro[2.5]octane-5-carbonitrile may reduce thermal stability compared to methoxy or alkyl-substituted analogues, which lack hydrogen-bonding donors .

Research Findings and Challenges

• Reactivity : The hydroxyl group in 6-Hydroxyspiro[2.5]octane-5-carbonitrile may complicate synthesis due to competing oxidation or side reactions, unlike methoxy or alkyl-substituted analogues .
• Scalability : Synthesis of spirocyclic nitriles often requires precise control of cyclization conditions to avoid ring-opening side reactions .